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Mefexamide Hydrochloride: A Technical Guide
for Researchers
For Researchers, Scientists, and Drug Development Professionals

Introduction
Mefexamide hydrochloride is a chemical compound classified as a central nervous system

(CNS) stimulant.[1] This technical guide provides a comprehensive overview of its chemical

structure, properties, and available experimental data. The information is intended to support

research and development activities in the fields of neuroscience and pharmacology.

Chemical Structure and Identifiers
Mefexamide hydrochloride is the hydrochloride salt of Mefexamide. Its chemical structure

and key identifiers are summarized below.
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Identifier Value Source

IUPAC Name

N-[2-(diethylamino)ethyl]-2-(4-

methoxyphenoxy)acetamide;h

ydrochloride

[2]

CAS Number 3413-64-7 [2]

Molecular Formula C₁₅H₂₅ClN₂O₃ [2]

Molecular Weight 316.82 g/mol [2]

SMILES String
CCN(CC)CCNC(=O)COC1=C

C=C(C=C1)OC.Cl
[2]

Parent Compound

(Mefexamide) CAS Number
1227-61-8 [3]

Physicochemical Properties
Quantitative experimental data on the physicochemical properties of Mefexamide
hydrochloride are limited in publicly accessible literature. The following table summarizes

available data, including computed properties and data for the parent compound, Mefexamide.
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Property Value Notes Source

Melting Point Not available
Experimental data not

found.

Solubility
32 µg/mL (for

Mefexamide)

This value is for the

parent compound,

Mefexamide, at pH

7.4. The solubility of

the hydrochloride salt

is expected to be

higher in aqueous

solutions.

[3]

pKa Not available
Experimental data not

found.

LogP Not available
Experimental data not

found.

Pharmacological Properties
Mefexamide is characterized as a psychostimulant, indicating its primary effect is on the central

nervous system.[1]

Mechanism of Action
The precise mechanism of action for Mefexamide has not been fully elucidated in recent

literature. However, as a CNS stimulant, it is likely to modulate the levels of key

neurotransmitters in the brain, such as dopamine and norepinephrine.[4][5] The general

mechanisms for CNS stimulants involve either enhancing excitatory neurotransmission or

inhibiting inhibitory neurotransmission.[6][7]

Pharmacokinetics
Detailed pharmacokinetic parameters for Mefexamide hydrochloride, including absorption,

distribution, metabolism, and excretion (ADME), are not well-documented in recent studies.
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Pharmacodynamics
The pharmacodynamic effects of Mefexamide are related to its stimulant properties on the

CNS. An early study from 1969 investigated the electroencephalographic (EEG) effects of

Mefexamide, suggesting a direct impact on brain electrical activity.[8] CNS stimulants can

produce a range of effects, including increased alertness, attention, and energy.[5]

Experimental Protocols
Detailed, validated experimental protocols for the synthesis, analysis, and biological evaluation

of Mefexamide hydrochloride are not readily available in contemporary scientific literature.

However, based on the chemical structure and general methodologies for similar compounds,

the following outlines can be proposed as starting points for research.

Synthesis of N-[2-(diethylamino)ethyl]-2-(4-
methoxyphenoxy)acetamide hydrochloride
A plausible synthetic route for Mefexamide hydrochloride can be conceptualized as a two-

step process involving the formation of an amide bond followed by salt formation.
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Synthesis Workflow

2-(4-methoxyphenoxy)acetic acid

Mefexamide (free base)

Amide Bond Formation

N,N-diethylethylenediamine

Coupling Agent (e.g., DCC, EDC)

Mefexamide hydrochloride
Salt Formation

Hydrochloric Acid (in a suitable solvent)
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HPLC Analysis Workflow

Mefexamide HCl Sample

Dissolve in Mobile Phase

Inject into HPLC System

C18 Column

UV Detector (e.g., 220 nm)

Data Acquisition and Quantification

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6575005?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


In Vitro CNS Stimulant Assay Workflow

Neuronal Cell Culture (e.g., SH-SY5Y)

Treat with Mefexamide HCl

Incubate for a defined period

Measure Neurotransmitter Release (e.g., Dopamine) or Neuronal Activity (e.g., Calcium Imaging)

Compare to Vehicle Control

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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